Cas no 220215-20-3 (1,2,3,4-tetrahydro-4-methoxy-Isoquinoline)

• Product Name: 1,2,3,4-tetrahydro-4-methoxy-Isoquinoline
• CAS No: 220215-20-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD13179188
• CID: 243861
• PubChem ID: 12523033
• Update Time: 2025-04-19

1,2,3,4-tetrahydro-4-methoxy-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-4-methoxy-Isoquinoline
• Isoquinoline, 1,2,3,4-tetrahydro-4-methoxy- (9CI)
• Isoquinoline,1,2,3,4-tetrahydro-4-methoxy-
• 4-Methoxy-1,2,3,4-tetrahydro-isoquinoline
• CRCYPJVUNDSCBR-UHFFFAOYSA-N
• 4-Methoxy-1,2,3,4-tetrahydroisoquinoline
• 220215-20-3
• SCHEMBL7865801
• AKOS016000044

• MDL： MFCD13179188
• Inchi： 1S/C10H13NO/c1-12-10-7-11-6-8-4-2-3-5-9(8)10/h2-5,10-11H,6-7H2,1H3
• InChI Key： CRCYPJVUNDSCBR-UHFFFAOYSA-N
• SMILES： O(C)C1CNCC2C=CC=CC1=2

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines